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Compound of Interest

Compound Name: Mandol

Cat. No.: B1218850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and

bioavailability of cefamandole, a second-generation cephalosporin antibiotic, in various animal

models. The data presented is crucial for preclinical assessment and translation to clinical drug

development.

Pharmacokinetic Parameters of Cefamandole
The following tables summarize the key pharmacokinetic parameters of cefamandole in

different animal models following intravenous (IV) and intramuscular (IM) administration. These

parameters are essential for understanding the absorption, distribution, metabolism, and

excretion (ADME) profile of the drug.

Table 1: Pharmacokinetics of Cefamandole in Rabbits
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Administrat
ion Route

Dose
(mg/kg)

Half-life (t½)
(min)

Apparent
Volume of
Distribution
(Vd)

Elimination
Constant
(kel) (min⁻¹)

Pharmacoki
netic Model

Intramuscular 5 34-37
0.31-0.71

ml/g[1]
-

One-

compartment[

1]

Intramuscular 20 34-37
0.31-0.71

ml/g[1]
-

One-

compartment[

1]

Intravenous 5 26.1[1]

0.27 ml/g

(central), 0.36

ml/g

(stationary),

0.46 ml/g

(kinetic)[1]

0.0446[1]

Two-

compartment[

1]

Intravenous 30

Increased

t½α and t½β

in renal

impairment[2]

Vc and Vp

decreased in

renal

impairment[2]

α, β, K12,

K21, K13

decreased in

renal

impairment[2]

-

Table 2: Pharmacokinetics of Cefamandole in Dogs
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Administr
ation
Route

Dose
(mg/kg)

Half-life
(t½) (min)

Apparent
Volume of
Distributi
on (Vd)
(L/kg)

Body
Clearanc
e
(mL/kg/mi
n)

Bioavaila
bility (%)

Peak
Serum
Concentr
ation
(Cmax)
(µg/mL)

Intravenou

s
20

81.4 ±

9.7[3][4]
0.190[3][4] 1.76[3][4] - -

Intramuscu

lar
20

145.4 ±

12.3[3]
- -

85.1 ±

13.5[3][4]

35.9 ±

5.4[3][4]

Intramuscu

lar
15 - - - - -

Note: In dogs with ascites, ascitic fluid concentrations of cefamandole were lower than

cefazolin and cephaloridine, which was attributed to protein binding.[5]

Table 3: Pharmacokinetics of Cefamandole in Rats

Administration
Route

Dose (mg/kg)
Plasma Half-
life (t½) (h)

Area Under the
Curve (AUC)
(µg·h/mL)

Peak Plasma
Concentration
(Cmax)
(µg/mL)

Subcutaneous 100 0.4[6] 42[6] 49[6]

Note: Cefamandole is largely eliminated unchanged via renal excretion in both rats and dogs.

[7][8]

Experimental Protocols
The methodologies employed in the cited pharmacokinetic studies are crucial for the

interpretation and replication of the findings.

Animal Models and Drug Administration
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Rabbits: Studies on rabbits involved single intramuscular doses of 5 or 20 mg/kg and a

single intravenous dose of 5 mg/kg.[1] In another study, renal impairment was experimentally

induced using uranyl nitrate before intravenous administration of a single 30 mg/kg dose.[2]

[9]

Dogs: Pharmacokinetic studies in dogs utilized a single 20 mg/kg dose administered

intravenously and intramuscularly.[3] Another study in mongrel dogs with surgically created

ascites involved intramuscular administration of 15 mg/kg every 4 hours for eight doses.[5]

Rats: Wistar rats were administered cefamandole intramuscularly over 5 days at various

high doses (1000-5000 mg/kg/day) to assess nephrotoxicity.[10] A comparative study used a

subcutaneous dose of 100 mg/kg.[6]

Sample Collection and Analysis
Biological Samples: Blood (serum/plasma), urine, and in some specialized studies,

cerebrospinal fluid, ascitic fluid, and various tissues were collected for analysis.[1][2][5][6][11]

Analytical Methods: High-performance liquid chromatography (HPLC) is a primary method

for quantifying cefamandole in biological fluids.[12][13] Sample preparation for HPLC

typically involves protein precipitation with acetonitrile, followed by extraction.[12][13]

Microbiological assays have also been used to determine cefamandole concentrations.[14]

Experimental Workflows
The following diagrams illustrate the typical experimental workflows for assessing cefamandole
pharmacokinetics in animal models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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